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Compound of Interest

Compound Name: 4,5-Dihydrofuran-3-carboxylic acid

Cat. No.: B1296813

Essential Safety and Handling Guide for 4,5-
Dihydrofuran-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
4,5-Dihydrofuran-3-carboxylic acid (CAS No. 98021-62-6). Adherence to these procedures is
essential for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)

4,5-Dihydrofuran-3-carboxylic acid is classified with the following hazards:
e Harmful if swallowed (H302)[1][2]

e Causes skin irritation (H315)[1][2]

o Causes serious eye irritation (H319)[1][2]

e May cause respiratory irritation (H335)[1][2]

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize
exposure. The following table summarizes the recommended PPE for handling this compound.
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PPE Category

Recommended Equipment

Justification & Best
Practices

Eye and Face Protection

Chemical safety goggles that
meet ANSI Z.87.1 standards. A
face shield should be worn
over goggles when there is a

significant risk of splashing.

Prevents contact with the eyes,
which can cause serious
irritation[1][2][3].

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A
chemical-resistant lab coat
must be worn and fully
buttoned. Fully enclosed shoes

are required.

Protects against skin
irritation[1][2]. Gloves should
be inspected before use and
changed immediately if

contaminated[3][4].

Respiratory Protection

All handling should occur in a
well-ventilated area, preferably
a certified chemical fume hood.
If engineering controls are
insufficient or when handling
powders that may become
airborne, a NIOSH-approved

respirator is required.

Minimizes the risk of
respiratory tract irritation from

inhaling dust or vapors[1][2][3].

Operational and Disposal Plans

Safe Handling Protocol:

e Preparation:

o Designate a specific work area within a certified chemical fume hood.

o Ensure the fume hood is functioning correctly before starting work.

o Assemble all necessary equipment (e.g., spatulas, glassware, waste containers)

beforehand.
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o Ensure an emergency eyewash station and safety shower are readily accessible[5].

e Handling the Chemical:

[e]

Don all required PPE as specified in the table above.

o

Handle the substance carefully to avoid generating dust.

[¢]

Avoid direct contact with the skin and eyes[5].

Do not eat, drink, or smoke in the laboratory area where the chemical is handled[2][6].

[e]

[e]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.
e Post-Handling:
o Decontaminate the work surface and any used equipment.

o Remove PPE in the correct order to prevent cross-contamination (e.g., gloves first, then
lab coat, then eye protection).

o Dispose of all contaminated disposable materials as hazardous waste.
Spill and Disposal Plan:
e Spill Cleanup:

o For small spills, carefully sweep or scoop up the material and place it into a dedicated,
labeled hazardous waste container[5]. Avoid generating dust[5].

o Ensure proper PPE is worn during cleanup.
o Waste Disposal:

o All waste materials contaminated with 4,5-Dihydrofuran-3-carboxylic acid must be
treated as hazardous chemical waste[5].

o Collect solid waste in a clearly labeled, sealable container[3][5]. The label should include
the full chemical name and associated hazards[5].
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o Do not dispose of this compound down the drain or in regular trash[4][5].

o Arrange for disposal through a licensed hazardous waste disposal company in accordance
with all federal, state, and local environmental regulations[2][4][5].

Workflow for Handling 4,5-Dihydrofuran-3-
carboxylic acid
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Workflow for Safe Handling of 4,5-Dihydrofuran-3-carboxylic acid
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Caption: Workflow for the safe handling of 4,5-Dihydrofuran-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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